Cas no 144060-97-9 (3-Descyano Febuxostat Ethyl Ester)

• Product Name: 3-Descyano Febuxostat Ethyl Ester
• CAS No: 144060-97-9
• MF: C₁₇H₂₁NO₃S
• MW: 319.418543577194
• CID: 134714
• PubChem ID: 19965169
• Update Time: 2025-04-19

3-Descyano Febuxostat Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 4-methyl-2-[4-(2-methylpropoxy)phenyl]-, ethyl ester
• 3-Descyano Febuxostat Ethyl Ester
• Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methyl-1,3-thiazole-5-carbo xylate
• 2-[3-NITRO-4-(2-METHYLPROPOXY)PHENYL]-4-METHYL-5-THIAZOLECARBOXYLIC ACID ETHYL ESTER
• CTK8G9669
• ethyl 2-(4-isobutoxy-3-nitrophenyl)-4-methylthiazole-5-carboxylate
• ethyl 2-(4-isobutyloxy-3-nitrophenyl)-4-methyl-5-thiazolecarboxylate
• ethyl 2-(4-isobutyloxyphenyl)-4-methyl-5-thiazolecarboxylate
• I14-10059
• KB-166577
• QC-6299
• SureCN469541
• ethyl 2-(4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate
• ethyl 4-methyl-2-[4-(2-methylpropoxy)phenyl]-1,3-thiazole-5-carboxylate
• DTXSID201165308
• 144060-97-9
• F52701
• SCHEMBL8867495
• Ethyl 4-methyl-2-[4-(2-methylpropoxy)phenyl]-5-thiazolecarboxylate

• Inchi： 1S/C17H21NO3S/c1-5-20-17(19)15-12(4)18-16(22-15)13-6-8-14(9-7-13)21-10-11(2)3/h6-9,11H,5,10H2,1-4H3
• InChI Key： LJRMNYUTCKYZJR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1C1C=CC(=CC=1)OCC(C)C

Computed Properties

• Exact Mass: 319.12421471g/mol
• Monoisotopic Mass: 319.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 497.1±55.0 °C at 760 mmHg
• Flash Point: 254.5±31.5 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly, Heated)
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Descyano Febuxostat Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)